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Introduction
Galantide is a high-affinity, non-specific peptide antagonist of the galanin receptors (GalR). It is

a chimeric peptide composed of the N-terminal fragment of galanin (1-13) and a C-terminal

fragment of substance P (5-11). Galantide is a valuable tool for investigating the physiological

and pathological roles of the galanin system in vivo. It has been utilized in studies related to

pain, inflammation, cognition, and feeding behavior. These application notes provide detailed

protocols for the in vivo administration of galantide to mice via intraperitoneal and

intracerebroventricular routes, summarize available data, and illustrate the relevant signaling

pathways.

Data Presentation
While comprehensive pharmacokinetic and dose-response data for galantide in mice are not

readily available in the public domain, this section provides a summary of known in vitro data

and in vivo observations to guide experimental design. Researchers are encouraged to perform

pilot studies to determine the optimal dosage and timing for their specific mouse strain and

experimental paradigm.

In Vitro Activity of Galantide

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1674400?utm_src=pdf-interest
https://www.benchchem.com/product/b1674400?utm_src=pdf-body
https://www.benchchem.com/product/b1674400?utm_src=pdf-body
https://www.benchchem.com/product/b1674400?utm_src=pdf-body
https://www.benchchem.com/product/b1674400?utm_src=pdf-body
https://www.benchchem.com/product/b1674400?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674400?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value Cell/Tissue Type Reference

IC₅₀ 1.0 nM

Mouse pancreatic

islets (antagonism of

galanin-mediated

inhibition of glucose-

induced insulin

secretion)

[1]

IC₅₀ < 0.1 nM

Rin m 5F cells

(displacement of ¹²⁵I-

galanin)

[1]

In Vivo Administration Parameters (from rodent studies)
Parameter Route Species Dose Range Vehicle Notes

Dosage i.c.v. Rat 6 - 6000 nmol 0.9% NaCl

Effective in

improving

social

memory.

Vehicle i.p./i.c.v. Mouse Not specified
0.01% BSA in

saline

Recommend

ed for peptide

stability.

Dosage

(related

compound)

i.p. Mouse
2.0 - 3.0

mg/kg
Not specified

Optimal dose

for

galanthamine

(acetylcholine

sterase

inhibitor) in

memory

tasks.
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Protocol 1: Intraperitoneal (i.p.) Administration of
Galantide
This protocol describes the systemic administration of galantide via intraperitoneal injection, a

common route for delivering substances to the general circulation.

Materials:

Galantide peptide

Sterile 0.9% saline

Bovine Serum Albumin (BSA)

Sterile microcentrifuge tubes

1 ml sterile syringes

27-30 gauge sterile needles

Animal scale

70% ethanol

Procedure:

Preparation of Vehicle Solution:

Prepare a sterile vehicle solution of 0.01% BSA in 0.9% saline. This helps to prevent the

peptide from adhering to plastic surfaces. Filter-sterilize the solution if necessary.

Reconstitution of Galantide:

Calculate the required amount of galantide based on the desired dose and the number of

animals.

Aseptically reconstitute the lyophilized galantide powder in the vehicle solution to the

desired stock concentration. Gently vortex to dissolve.
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Dosing:

Weigh each mouse to determine the precise injection volume.

Dilute the galantide stock solution with the vehicle to the final injection concentration. The

final injection volume should typically be between 100-200 µl for an adult mouse.

Draw the calculated volume of the galantide solution into the syringe.

Injection:

Properly restrain the mouse, exposing the abdomen.

Wipe the injection site (lower right or left abdominal quadrant) with 70% ethanol.

Insert the needle at a 15-30 degree angle into the peritoneal cavity, being careful to avoid

puncturing internal organs.

Gently aspirate to ensure the needle is not in a blood vessel or organ, then slowly inject

the solution.

Withdraw the needle and return the mouse to its cage.

Monitoring:

Observe the animal for any adverse reactions following the injection.

Protocol 2: Intracerebroventricular (i.c.v.) Administration
of Galantide
This protocol describes the direct administration of galantide into the cerebral ventricles,

bypassing the blood-brain barrier for central nervous system targets. This is a surgical

procedure that requires stereotaxic instrumentation and appropriate anesthesia and analgesia.

Materials:

Galantide peptide
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Sterile artificial cerebrospinal fluid (aCSF) or 0.9% saline

Stereotaxic apparatus

Anesthesia system (e.g., isoflurane)

Hamilton syringe with a 33-gauge needle

Surgical tools (scalpel, drill, etc.)

Suture material or tissue adhesive

Analgesics and antibiotics as per institutional guidelines

Procedure:

Preparation of Galantide Solution:

Aseptically dissolve galantide in sterile aCSF or 0.9% saline to the desired final

concentration. A typical injection volume is 1-5 µl.

Surgical Procedure:

Anesthetize the mouse using an appropriate anesthetic agent.

Secure the mouse in the stereotaxic frame.

Apply ophthalmic ointment to the eyes to prevent drying.

Shave and sterilize the scalp.

Make a midline incision to expose the skull.

Identify bregma and lambda.

Determine the stereotaxic coordinates for the lateral ventricle (e.g., from bregma:

Anterior/Posterior: -0.2 mm; Medial/Lateral: ±1.0 mm; Dorsal/Ventral: -2.5 mm). These

may need to be optimized for the specific mouse strain and age.
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Drill a small burr hole at the determined coordinates.

Injection:

Slowly lower the injection needle to the target depth.

Infuse the galantide solution at a slow rate (e.g., 0.5 µl/min) to avoid increased

intracranial pressure.

Leave the needle in place for a few minutes post-injection to allow for diffusion and

prevent backflow upon retraction.

Slowly withdraw the needle.

Post-operative Care:

Suture or glue the incision.

Administer post-operative analgesics and antibiotics as required by the approved animal

protocol.

Monitor the animal closely during recovery from anesthesia and in the following days for

any signs of distress or complications.

Visualization of Signaling Pathways and
Experimental Workflow
Galanin Receptor Signaling Pathways
Galantide acts as an antagonist at all three galanin receptor subtypes (GalR1, GalR2, and

GalR3), which are G-protein coupled receptors (GPCRs) with distinct primary signaling

cascades.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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